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Compound of Interest

Compound Name: 3,5-Difluoro-2-methylaniline

CAS No.: 1092350-38-3

Cat. No.: B3033626

Get Quote

Executive Summary & Chemical Profile
3,5-Difluoro-2-methylaniline is a high-value fluorinated building block used extensively in the

synthesis of next-generation kinase inhibitors (e.g., EGFR, FGFR inhibitors).[1] Its unique

substitution pattern—combining a strongly activating amino group with two electron-

withdrawing fluorine atoms and a sterically demanding methyl group—creates a distinct

reactivity landscape.[1]

This guide provides an authoritative analysis of its electrophilic reactions, specifically focusing

on Regioselective Electrophilic Aromatic Substitution (EAS) and N-Functionalization. We

present validated protocols for halogenation and amide coupling, supported by mechanistic

insights and industrial case studies.
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Property Data

Structure
Aromatic amine with F at 3,5 and Me at 2

positions.[1][2][3][4][5][6][7][8][9][10][11]

Electronic State
Electron-rich (activated) due to -NH₂, but

modulated by -F (inductive withdrawal).

Key Reactivity

C4-Position: Highly activated for EAS

(Halogenation). N-Atom: Nucleophilic for

acylation/alkylation.

Primary Application
Intermediate for Pyrrolo[3,2-c]pyridin-4-one

derivatives (EGFR inhibitors).[1]

Reactivity Landscape: The "Electronic Tug-of-War"
To design successful syntheses, one must understand the competing electronic and steric

forces on the benzene ring.

Regioselectivity Analysis
The amino group (-NH₂) is the dominant director (ortho/para).[1] The fluorine atoms (-F) are

weak deactivators but ortho/para directors. The methyl group (-CH₃) is a weak activator.

Position C1 (-NH₂): The anchor point.

Position C2 (-CH₃): Blocked.

Position C3 (-F): Blocked.

Position C4 (Para to -NH₂):The "Magic Spot." This position is electronically activated by the

para-amino group. Although it is flanked by two fluorine atoms (at C3 and C5), the small Van

der Waals radius of fluorine (1.47 Å) allows electrophilic attack, making C4 the primary site

for halogenation (Iodination/Bromination).

Position C5 (-F): Blocked.
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Position C6 (Ortho to -NH₂): Activated by -NH₂ (ortho) and -F (ortho). However, para-attack

(C4) is generally kinetically favored over ortho-attack (C6) in anilines unless the para position

is blocked.

Visualization: Reactivity Map
The following diagram illustrates the electronic activation and steric environment.
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Caption: Reactivity map highlighting the C4 position as the primary site for electrophilic

aromatic substitution and the Nitrogen atom for functionalization.

Protocol 1: Regioselective Halogenation (C4-
Functionalization)
Objective: Synthesis of 4-Bromo-3,5-difluoro-2-methylaniline or 4-Iodo-3,5-difluoro-2-
methylaniline. Significance: This intermediate is a precursor for Suzuki-Miyaura cross-

couplings used to attach the aniline core to heteroaromatic drug scaffolds (e.g., in Futibatinib or

Lucitanib analogs).
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Reagents & Conditions
Electrophile Source: N-Bromosuccinimide (NBS) or N-Iodosuccinimide (NIS).

Solvent: DMF (Dimethylformamide) or Acetonitrile (MeCN). Polar aprotic solvents stabilize

the transition state.

Temperature: 0°C to Room Temperature (25°C). Note: Low temperature prevents over-

halogenation.

Step-by-Step Protocol
Preparation: Dissolve 3,5-difluoro-2-methylaniline (1.0 equiv) in anhydrous DMF (0.5 M

concentration).

Addition: Cool the solution to 0°C in an ice bath. Slowly add NBS (1.05 equiv) portion-wise

over 15 minutes. Caution: Exothermic.[2]

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

LC-MS (Look for M+H = M_start + 79/80 for Br).

Quenching: Dilute with water and extract with Ethyl Acetate (EtOAc). Wash the organic layer

with sodium thiosulfate (to remove excess halogen) and brine.

Purification: Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography

(Hexanes/EtOAc gradient).

Expected Yield: 85–95%. The product should be a solid.

Mechanistic Note: The amino group strongly donates electron density to the C4 position. The

two flanking fluorine atoms exert an inductive withdrawing effect (-I), but the resonance

donation (+M) of the nitrogen dominates, directing the electrophile (Br⁺) specifically to C4.

Protocol 2: N-Acylation (Amide Coupling)[12]
Objective: Coupling 3,5-difluoro-2-methylaniline with a carboxylic acid to form a drug core

(e.g., N-acyl intermediate). Challenge: The electron-withdrawing fluorine atoms and the ortho-
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methyl group reduce the nucleophilicity of the aniline nitrogen compared to unsubstituted

aniline. Stronger activation methods are often required.

Reagents & Conditions
Coupling Agents: HATU or T3P (Propanephosphonic acid anhydride) are preferred over

EDC/HOBt due to the aniline's lower nucleophilicity.

Base: DIPEA (Diisopropylethylamine) or Pyridine.

Solvent: DMF or DCM.

Step-by-Step Protocol
Activation: In a reaction vessel, dissolve the Carboxylic Acid (1.1 equiv) in DMF. Add DIPEA

(2.5 equiv) and HATU (1.2 equiv). Stir for 10 minutes to form the activated ester.

Coupling: Add 3,5-difluoro-2-methylaniline (1.0 equiv) to the mixture.

Reaction: Stir at 50°C for 4–12 hours. Note: Heating is often required due to the steric

hindrance of the ortho-methyl group.

Work-up: Dilute with EtOAc, wash with 1N HCl (to remove unreacted amine/base), saturated

NaHCO₃, and brine.

Purification: Recrystallization from EtOH/Water or column chromatography.

Application Case Study: Synthesis of Kinase
Inhibitors
This specific aniline is a "privileged structure" in the synthesis of EGFR Exon 20 Insertion

Inhibitors. The general workflow involves building the heterocycle around the aniline or coupling

the aniline to a pre-formed core.

Workflow Diagram: From Aniline to Drug Candidate
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Key Insight
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Caption: Synthesis workflow demonstrating the incorporation of 3,5-difluoro-2-methylaniline
into a bioactive kinase inhibitor scaffold.

Safety & Handling
Toxicity: Fluoroanilines are toxic by inhalation, ingestion, and skin contact. They may cause

methemoglobinemia (blue skin/lips).

PPE: Use nitrile gloves, safety goggles, and work exclusively in a fume hood.
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Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent oxidation (darkening) of

the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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